2-Amino-3,4,14-trihydroxy-2-hydroxymethyleicosa-6,12-dienoic acid
2-Amino-3,4,14-trihydroxy-2-hydroxymethyleicosa-6,12-dienoic acid
Brand Name:
Vulcanchem
CAS No.:
128440-98-2
VCID:
VC0238151
InChI:
InChI=1S/C21H39NO6/c1-2-3-4-10-13-17(24)14-11-8-6-5-7-9-12-15-18(25)19(26)21(22,16-23)20(27)28/h9,11-12,14,17-19,23-26H,2-8,10,13,15-16,22H2,1H3,(H,27,28)/b12-9+,14-11+/t17-,18-,19+,21+/m1/s1
SMILES:
CCCCCCC(C=CCCCCC=CCC(C(C(CO)(C(=O)O)N)O)O)O
Molecular Formula:
C15H27NOSi
Molecular Weight:
401.5 g/mol
2-Amino-3,4,14-trihydroxy-2-hydroxymethyleicosa-6,12-dienoic acid
CAS No.: 128440-98-2
Main Products
VCID: VC0238151
Molecular Formula: C15H27NOSi
Molecular Weight: 401.5 g/mol
CAS No. | 128440-98-2 |
---|---|
Product Name | 2-Amino-3,4,14-trihydroxy-2-hydroxymethyleicosa-6,12-dienoic acid |
Molecular Formula | C15H27NOSi |
Molecular Weight | 401.5 g/mol |
IUPAC Name | (2S,3R,4R,6E,12E,14R)-2-amino-3,4,14-trihydroxy-2-(hydroxymethyl)icosa-6,12-dienoic acid |
Standard InChI | InChI=1S/C21H39NO6/c1-2-3-4-10-13-17(24)14-11-8-6-5-7-9-12-15-18(25)19(26)21(22,16-23)20(27)28/h9,11-12,14,17-19,23-26H,2-8,10,13,15-16,22H2,1H3,(H,27,28)/b12-9+,14-11+/t17-,18-,19+,21+/m1/s1 |
Standard InChIKey | SPUGTKTYKGAGRY-IOUBFYGWSA-N |
Isomeric SMILES | CCCCCC[C@H](/C=C/CCCC/C=C/C[C@H]([C@@H]([C@@](CO)(C(=O)O)N)O)O)O |
SMILES | CCCCCCC(C=CCCCCC=CCC(C(C(CO)(C(=O)O)N)O)O)O |
Canonical SMILES | CCCCCCC(C=CCCCCC=CCC(C(C(CO)(C(=O)O)N)O)O)O |
Synonyms | 2-amino-3,4,14-trihydroxy-2-hydroxymethyleicosa-6,12-dienoic acid mycestericin A |
PubChem Compound | 6439267 |
Last Modified | Nov 11 2021 |
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